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Mirogabalin Patent Overview

Patent/Document
Number

Jurisdiction Title / Focus
Key Information / Technical
Feature

US Patent (Issued May

2011) [1]

United States Core Compound

Patent

Protects the mirogabalin compound

itself. Issued by the United States
Patent and Trademark Office

(USPTO).

European Patent
(Issued September
2013) [1]

European

Union

Core Compound

Patent

Protects the mirogabalin compound

itself. Issued by the European Patent
Office (EPO).

CN111116345A [2] China Novel Method for
Preparing

Mirogabalin

A synthesis method starting from 3-
ethylbicyclo[3.2.0]hept-3-en-6-one,

avoiding highly toxic sodium cyanide.

WO2022024979A1 [3] PCT

(International)

Orally

Disintegrating
Tablet

A formulation containing mirogabalin

besilate designed to disintegrate
rapidly in the mouth.

CN110917164A [4] China Sustained-Release
Tablet and

A formulation containing high/low-
viscosity HPMC for 24-hour drug
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Patent/Document
Number

Jurisdiction Title / Focus
Key Information / Technical
Feature

Preparation
Method

release to maintain stable blood
concentration.

Key Experimental and Technical Details

For researchers, the patents provide in-depth technical protocols, particularly for formulation development:

Sustained-Release Tablet Preparation [4]:
Active Pharmaceutical Ingredient (API) Processing: The mirogabalin besylate bulk drug is

ground to a particle size D50 of less than 60μm. Excipients are passed through a 40-mesh
sieve.

Mixing and Granulation: Raw and auxiliary materials are weighed and mixed uniformly using
the equal amount incremental method. An appropriate binder is added to make soft material,

which is then granulated through an 18-mesh sieve.
Drying and Sizing: The granules are dried on a fluidized bed and then passed through a 20-

mesh sieve. A lubricant is added and mixed in.
Tablet Compression: Tablets are compressed using a special-shaped die (e.g., 12.2mm ×

6.5mm), controlling the hardness to 10-15 kg.
Film Coating: The tablet core is coated using a film coating solution such as Opadry.

Synthesis Pathway for Mirogabalin

The experimental workflow for the novel preparation method described in patent CN111116345A can be

visualized as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://eureka.patsnap.com/patent-CN110917164A
https://www.smolecule.com/products/s535508?utm_src=pdf-body
https://www.smolecule.com/products/s535508?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Starting Material:
3-ethylbicyclo[3.2.0]hept-3-en-6-one

Reaction with
cyanoacetic ester

and ammonium salt

Heating with urea
or acidic reagent

Imide Compound

Hydrolysis under
acidic or alkaline

conditions

Decarboxylation

Final Product:
Mirogabalin
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Synthesis pathway for mirogabalin, starting from 3-ethylbicyclo[3.2.0]hept-3-en-6-one [2]

The key advantage of this patented method is that it avoids the use of highly toxic sodium cyanide, making

the industrial production process safer and more suitable for large-scale manufacturing [2].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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